Cas no 6096-89-5 (2-(4-fluorophenoxy)ethan-1-amine)

2-(4-fluorophenoxy)ethan-1-amine structure
6096-89-5 structure
Product Name:2-(4-fluorophenoxy)ethan-1-amine
CAS No:6096-89-5
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD00235183
CID:85538
PubChem ID:3135849
Update Time:2025-04-18

2-(4-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluorophenoxy)ethanamine
    • 2-(4-Fluorophenoxy)ethylamine
    • 2-(4-Fluorophenoxy)-1-ethanamine
    • Ethanamine, 2-(4-fluorophenoxy)-
    • 2-(4-fluorophenoxy)ethanamine(SALTDATA: CH3SO3H)
    • 2-(4-FLUORO-PHENOXY)-ETHYLAMINE
    • [2-(4-fluorophenoxy)ethyl]amine
    • 1-(2-Aminoethoxy)-4-Fluorobenzene
    • PubChem13107
    • BAS 01917257
    • Oprea1_170558
    • 2-(p-fluorophenoxy)-ethylamine
    • 2-(4-Fluorophenoxy)ethaneamine
    • 2-(4-fluoranylphenoxy)ethanamine
    • HTMIRIIZZGJJBK-UHFFFAOYSA-N
    • 2-(4-fluorophenoxy)ethan-1-amine
    • AL
    • F1967-0121
    • J-505984
    • MFCD00235183
    • BB 0220197
    • AB00992858-01
    • A832979
    • BP-11031
    • CS-0060259
    • AM101015
    • SB76148
    • EN300-32029
    • SY008270
    • 2-(4-fluorophenoxy)ethanamine;2-(4-Fluorophenoxy)ethylamine
    • CS-11178
    • SCHEMBL322907
    • AKOS000136456
    • FT-0763297
    • 6096-89-5
    • DTXSID40389669
    • STK519361
    • ALBB-010371
    • DB-013904
    • MDL： MFCD00235183
    • Inchi： 1S/C8H10FNO/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,5-6,10H2
    • InChI Key： HTMIRIIZZGJJBK-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)OCCN

Computed Properties

  • Exact Mass: 155.07500
  • Monoisotopic Mass: 155.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.126
  • Boiling Point: 246.577 ℃ at 760 mmHg
  • Flash Point: 102.926℃
  • Refractive Index: 1.508
  • PSA: 35.25000
  • LogP: 1.86350

2-(4-fluorophenoxy)ethan-1-amine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-(4-fluorophenoxy)ethan-1-amine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-fluorophenoxy)ethan-1-amine Pricemore >>

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2-(4-fluorophenoxy)ethan-1-amine Production Method

2-(4-fluorophenoxy)ethan-1-amine Related Literature

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